(5E)-3-[5-[2-[(4-chlorophenyl)amino]acetyl]sulfanyl-1,3,4-thiadiazol-2 -yl]-5-(1H-indol-3-ylmethylid
(5E)-3-[5-[2-[(4-chlorophenyl)amino]acetyl]sulfanyl-1,3,4-thiadiazol-2 -yl]-5-(1H-indol-3-ylmethylid
Brand Name:
Vulcanchem
CAS No.:
127227-40-1
VCID:
VC0144847
InChI:
InChI=1S/C23H17ClN6O2S2/c1-13-27-19(10-14-11-26-18-5-3-2-4-17(14)18)21(32)30(13)22-28-29-23(34-22)33-20(31)12-25-16-8-6-15(24)7-9-16/h2-11,25-26H,12H2,1H3
SMILES:
CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC=C(C=C5)Cl
Molecular Formula:
C23H17ClN6O2S2
Molecular Weight:
509 g/mol
(5E)-3-[5-[2-[(4-chlorophenyl)amino]acetyl]sulfanyl-1,3,4-thiadiazol-2 -yl]-5-(1H-indol-3-ylmethylid
CAS No.: 127227-40-1
Main Products
VCID: VC0144847
Molecular Formula: C23H17ClN6O2S2
Molecular Weight: 509 g/mol
![(5E)-3-[5-[2-[(4-chlorophenyl)amino]acetyl]sulfanyl-1,3,4-thiadiazol-2 -yl]-5-(1H-indol-3-ylmethylid - 127227-40-1](/images/no_structure.jpg)
| CAS No. | 127227-40-1 |
|---|---|
| Product Name | (5E)-3-[5-[2-[(4-chlorophenyl)amino]acetyl]sulfanyl-1,3,4-thiadiazol-2 -yl]-5-(1H-indol-3-ylmethylid |
| Molecular Formula | C23H17ClN6O2S2 |
| Molecular Weight | 509 g/mol |
| IUPAC Name | S-[5-[4-(1H-indol-3-ylmethylidene)-2-methyl-5-oxoimidazol-1-yl]-1,3,4-thiadiazol-2-yl] 2-(4-chloroanilino)ethanethioate |
| Standard InChI | InChI=1S/C23H17ClN6O2S2/c1-13-27-19(10-14-11-26-18-5-3-2-4-17(14)18)21(32)30(13)22-28-29-23(34-22)33-20(31)12-25-16-8-6-15(24)7-9-16/h2-11,25-26H,12H2,1H3 |
| Standard InChIKey | QVQXHUVJPVDNJS-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC=C(C=C5)Cl |
| SMILES | CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC=C(C=C5)Cl |
| Canonical SMILES | CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC=C(C=C5)Cl |
| Synonyms | (5E)-3-[5-[2-[(4-chlorophenyl)amino]acetyl]sulfanyl-1,3,4-thiadiazol-2 -yl]-5-(1H-indol-3-ylmethylidene)-2-methyl-imidazol-4-one |
| PubChem Compound | 5748099 |
| Last Modified | Nov 09 2021 |
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